cyclohexyl [(2-nitrophenyl)thio]acetate

• IUPAC Name: cyclohexyl 2-(2-nitrophenyl)sulfanylacetate
• InChI: InChI=1S/C14H17NO4S/c16-14(19-11-6-2-1-3-7-11)10-20-13-9-5-4-8-12(13)15(17)18/h4-5,8-9,11H,1-3,6-7,10H2
• InChI Key: XWWMTUWIJCCOPH-UHFFFAOYSA-N
• Canonical SMILES: C1CCC(CC1)OC(=O)CSC2=CC=CC=C2[N+](=O)[O-]
• Molecular Formula: C14H17NO4S
• Molecular Weight: 295.36 g/mol

Description

Cyclohexyl [(2-nitrophenyl)thio]acetate is a chemical compound that has gained significant attention in the field of scientific research due to its potential applications in various fields. This compound is an ester derivative of cyclohexyl and 2-nitrophenylthiol, which is synthesized through a multi-step process.

Mechanism of Action

The mechanism of action of cyclohexyl [(2-nitrophenyl)thio]acetate is not well understood, but it is believed to be related to its electron-donating properties. It has been shown to have a high electron mobility, which makes it an excellent candidate for use in OLEDs and DSSCs.
Biochemical and Physiological Effects:
There is limited research on the biochemical and physiological effects of cyclohexyl [(2-nitrophenyl)thio]acetate. However, it has been shown to be non-toxic and biocompatible, which makes it a promising candidate for use in biomedical applications.

Advantages and Limitations for Lab Experiments

One of the main advantages of using cyclohexyl [(2-nitrophenyl)thio]acetate in lab experiments is its high purity and stability. It is also relatively easy to synthesize in large quantities, which makes it an attractive option for researchers. However, one of the limitations of using this compound is that it is relatively expensive compared to other compounds that can be used for similar purposes.

Future Directions

There are several future directions for research on cyclohexyl [(2-nitrophenyl)thio]acetate. One of the most promising areas of research is in the development of new OLEDs and DSSCs that use this compound as a hole-transporting material or photosensitizer. Additionally, it has potential applications in the field of biomedical research, where it can be used as a biocompatible material for drug delivery or tissue engineering. Overall, the potential applications of cyclohexyl [(2-nitrophenyl)thio]acetate are vast, and further research is needed to fully understand its properties and potential uses.

Synthesis Methods

The synthesis of cyclohexyl [(2-nitrophenyl)thio]acetate involves a multi-step process that starts with the reaction of cyclohexylmagnesium bromide and 2-nitrophenylthiol. The resulting product is then reacted with acetyl chloride to form the final product, cyclohexyl [(2-nitrophenyl)thio]acetate. This synthesis method has been optimized to produce high yields of the final product.

Scientific Research Applications

Cyclohexyl [(2-nitrophenyl)thio]acetate has been studied for its potential applications in various fields of scientific research. One of the most promising applications is in the field of organic electronics, where it can be used as a hole-transporting material in organic light-emitting diodes (OLEDs). It has also been studied for its potential use as a photosensitizer in dye-sensitized solar cells (DSSCs).